10.1039/C2TC00359G | Synthesis and sensing application of highly luminescent and water stable polyaspartate functionalized LaF3 nanocrystals†

Synthesis and sensing application of highly luminescent and water stable polyaspartate functionalized LaF3 nanocrystals†

Journal of Materials Chemistry C Pub Date: 2012-11-21 DOI: 10.1039/C2TC00359G

Abstract

Via a facile one-pot strategy, polyaspartate (PASP) coated LaF₃:Ce³⁺/Tb³⁺ luminescent nanocrystals have been successfully prepared. Based on the luminescence quenching of the PASP modified LaF₃:Ce³⁺/Tb³⁺ nanocrystals by Fe³⁺, a simple and novel luminescent chemosensor for Fe³⁺ has been developed. High selectivity and sensitivity is observed over other cations, which is mainly attributed to the formation of a PASP–Fe³⁺ complex on the NP surface. The luminescence of the suspensions was gradually quenched with the addition of Fe³⁺ ion, with a linear range of 5 × 10⁻⁷ to 1 × 10⁻⁴ mol L⁻¹.

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Journal Name：Journal of Materials Chemistry C

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